Cas no 2137617-34-4 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid
• CAS No: 2137617-34-4
• MF: C₁₉H₁₆N₄O₄
• MW: 364.35474395752
• CID: 6234563
• PubChem ID: 165799481
• Update Time: 2025-07-18

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid
• EN300-763039
• 2137617-34-4

• Inchi： 1S/C19H16N4O4/c24-18(25)10-23-9-17(21-22-23)20-19(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-9,16H,10-11H2,(H,20,26)(H,24,25)
• InChI Key： AFGPMXUXPAHDOK-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(CC(=O)O)N=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 364.11715500g/mol
• Monoisotopic Mass: 364.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid

Introduction to 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic Acid (CAS No. 2137617-34-4)

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid, with the CAS number 2137617-34-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxy moiety and an amino-substituted triazole ring. The presence of these features not only contributes to its unique chemical properties but also suggests a high degree of specificity in its interactions with biological targets. Such structural complexity is often associated with compounds that exhibit potent pharmacological effects.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The fluoren scaffold, in particular, has been widely explored due to its ability to enhance the solubility and bioavailability of drug candidates. The incorporation of a methoxy group further enhances the compound's pharmacokinetic profile, making it an attractive candidate for further investigation.

The triazole ring in the molecule is another key feature that contributes to its potential therapeutic value. Triazoles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two functional groups in 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid suggests that it may possess multiple mechanisms of action, which could be beneficial for the treatment of complex diseases.

Recent studies have begun to uncover the potential of this compound in various therapeutic contexts. For instance, researchers have explored its interactions with enzymes and receptors involved in cancer progression. The fluoren-based moiety has been found to interact with certain protein targets in a way that inhibits their activity, potentially leading to the suppression of tumor growth. Additionally, the triazole ring has been shown to modulate inflammatory pathways by interacting with specific signaling molecules.

The synthesis of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid represents a significant achievement in organic chemistry due to its complexity and the precision required for its preparation. Advanced synthetic techniques have been employed to ensure the correct arrangement of functional groups and to achieve high yields. These methods include multi-step reactions involving condensation, cyclization, and functional group transformations.

In terms of pharmacological evaluation, this compound has been subjected to various in vitro and in vivo assays to assess its biological activity. Preliminary results indicate that it exhibits potent inhibitory effects on several key enzymes and receptors implicated in disease processes. For example, it has shown significant activity against enzymes such as kinases and phosphodiesterases, which are known to play crucial roles in cancer metabolism.

The potential therapeutic applications of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,3-triazol-1-yl]acetic acid are vast and varied. In oncology research, it has been investigated as a potential candidate for the development of new anticancer drugs due to its ability to disrupt key signaling pathways involved in tumor growth and survival. Additionally, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-[4-{[(9H-fluoren-9-ylmethoxy)carbonyl}amino]-1H-lztriazol-l-yI]acetic acid (CAS No. 2137617_34_4) is a highly intriguing compound with significant potential in pharmaceutical research. Its complex molecular structure and unique functional groups make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activities and mechanisms of action，this compound is poised to play an important role in the development of next-generation pharmaceuticals.